1-acetyl-N-[(2-imidazol-1-ylpyridin-3-yl)methyl]-2,3-dihydroindole-5-carboxamide

• IUPAC Name: 1-acetyl-N-[(2-imidazol-1-ylpyridin-3-yl)methyl]-2,3-dihydroindole-5-carboxamide
• InChI: InChI=1S/C20H19N5O2/c1-14(26)25-9-6-15-11-16(4-5-18(15)25)20(27)23-12-17-3-2-7-22-19(17)24-10-8-21-13-24/h2-5,7-8,10-11,13H,6,9,12H2,1H3,(H,23,27)
• InChI Key: RHQKLYSSMZPLAU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C1C=CC(=C2)C(=O)NCC3=C(N=CC=C3)N4C=CN=C4
• Molecular Formula: C20H19N5O2
• Molecular Weight: 361.4 g/mol

Description

1-acetyl-N-[(2-imidazol-1-ylpyridin-3-yl)methyl]-2,3-dihydroindole-5-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a particular method and has been subject to extensive research to understand its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of 1-acetyl-N-[(2-imidazol-1-ylpyridin-3-yl)methyl]-2,3-dihydroindole-5-carboxamide is not fully understood. However, it is believed to work by inhibiting specific enzymes and proteins that are involved in the inflammatory and cancer pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound has a significant impact on various biochemical and physiological processes. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to induce apoptosis, a process that leads to the death of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 1-acetyl-N-[(2-imidazol-1-ylpyridin-3-yl)methyl]-2,3-dihydroindole-5-carboxamide in lab experiments include its anti-inflammatory and anti-cancer properties, which make it a potential candidate for the treatment of various diseases. However, its limitations include the lack of understanding of its mechanism of action, which makes it challenging to develop targeted therapies.

Future Directions

There are several future directions for the research on 1-acetyl-N-[(2-imidazol-1-ylpyridin-3-yl)methyl]-2,3-dihydroindole-5-carboxamide. These include:
1. Further studies to understand the mechanism of action of the compound.
2. Development of targeted therapies for the treatment of inflammatory diseases and cancer.
3. Investigation of the potential side effects of the compound.
4. Studies to determine the optimal dosage and administration of the compound.
5. Investigation of the compound's potential applications in other scientific fields, such as neurodegenerative diseases and cardiovascular diseases.
In conclusion, 1-acetyl-N-[(2-imidazol-1-ylpyridin-3-yl)methyl]-2,3-dihydroindole-5-carboxamide is a chemical compound that has shown promising results in various scientific fields. Its potential applications in the treatment of inflammatory diseases and cancer make it a subject of significant interest in the scientific community. Further research is needed to fully understand its mechanism of action and develop targeted therapies for the treatment of various diseases.

Synthesis Methods

The synthesis of 1-acetyl-N-[(2-imidazol-1-ylpyridin-3-yl)methyl]-2,3-dihydroindole-5-carboxamide involves a multi-step process that includes the reaction of 2-imidazol-1-ylpyridin-3-ylmethanol with 1-acetyl-2,3-dihydroindole-5-carboxylic acid. The reaction is catalyzed by a base and solvent, followed by purification using chromatography.

Scientific Research Applications

This compound has been studied for its potential applications in various scientific fields. It has been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. It has also been studied for its anti-cancer properties, showing promising results in inhibiting the growth of cancer cells.